Cas no 1006326-48-2 (ethyl 3-{3-ethyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}-1-methyl-1H-pyrazole-5-carboxylate)

• Product Name: ethyl 3-{3-ethyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}-1-methyl-1H-pyrazole-5-carboxylate
• CAS No: 1006326-48-2
• MF: C₁₂H₁₄N₆O₂S
• MW: 306.343559741974
• MDL: MFCD08557673
• CID: 4675597
• PubChem ID: 19615990
• Update Time: 2025-05-21

ethyl 3-{3-ethyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}-1-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1-methyl-1H-pyrazole-5-carboxylate
• Ethyl 3-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)-1-methyl-1H-pyrazole-5-carboxylate
• SBB024107
• STK351148
• ethyl 3-(3-ethyl(1,2,4-triazolo[3,4-b]1,3,4-thiadiazolin-6-yl))-1-methylpyrazo le-5-carboxylate
• ethyl 3-{3-ethyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}-1-methyl-1H-pyrazole-5-carboxylate

• MDL： MFCD08557673
• Inchi： 1S/C12H14N6O2S/c1-4-9-13-14-12-18(9)16-10(21-12)7-6-8(17(3)15-7)11(19)20-5-2/h6H,4-5H2,1-3H3
• InChI Key： MTXDMPIJYVESSN-UHFFFAOYSA-N
• SMILES： S1C2=NN=C(CC)N2N=C1C1C=C(C(=O)OCC)N(C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 400
• Topological Polar Surface Area: 115

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on ethyl 3-{3-ethyl-1,2,4triazolo3,4-b1,3,4thiadiazol-6-yl}-1-methyl-1H-pyrazole-5-carboxylate

Ethyl 3-{3-Ethyl-1,2,4triazolo[3,4-b]1,3,4-thiadiazol-6-yl}-1-methyl-1H-pyrazole-5-carboxylate: A Comprehensive Overview

Ethyl 3-{3-Ethyl-1,2,4triazolo[3,4-b]1,3,4-thiadiazol-6-yl}-1-methyl-1H-pyrazole-5-carboxylate (CAS No. 1006326-48-2) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of heterocyclic chemistry and medicinal chemistry. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The molecule features a pyrazole ring fused with a thiadiazole ring system, creating a bicyclic structure that contributes to its stability and reactivity.

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrazole ring followed by the incorporation of the thiadiazole moiety. Recent advancements in microwave-assisted synthesis have enabled researchers to optimize the reaction conditions, leading to higher yields and improved purity. This approach has been particularly beneficial in scaling up the production of this compound for preclinical studies.

Ethyl 3-{3-Ethyl-1,2,4triazolo[3,4-b]1,3,4-thiadiazol-6-yl}-1-methyl-1H-pyrazole-5-carboxylate exhibits a wide range of biological activities. Studies have shown that it possesses potent antimicrobial properties, making it a promising candidate for the development of new antibiotics. Additionally, this compound has demonstrated significant antioxidant activity, which could be exploited in the formulation of nutraceuticals and cosmeceuticals.

Recent research has focused on the role of this compound in modulating cellular signaling pathways. For instance, studies have revealed its ability to inhibit key enzymes involved in inflammation and oxidative stress. These findings suggest that ethyl 3-{...} could be a valuable lead compound for developing treatments against chronic diseases such as diabetes and neurodegenerative disorders.

In terms of applications, ethyl 3-{...} has been extensively studied for its potential in agricultural chemistry. Its ability to act as a biopesticide has been validated in field trials, where it showed remarkable efficacy against various crop pests without adverse effects on non-target organisms. This property aligns with the growing demand for eco-friendly agricultural solutions.

The structural versatility of ethyl 3-{...} also makes it an attractive candidate for material science applications. Researchers have explored its use as a building block for constructing advanced materials with tailored properties. For example, its incorporation into polymer matrices has been shown to enhance mechanical strength and thermal stability.

From an analytical standpoint, the characterization of this compound has been achieved using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods have provided critical insights into its molecular structure and purity. Furthermore, computational modeling studies have been conducted to predict its pharmacokinetic properties and potential toxicity profiles.

In conclusion, ethyl 3-{...} represents a versatile and promising compound with applications spanning multiple disciplines. Its unique chemical structure and diverse biological activities make it an invaluable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new facets of its utility, this compound is poised to play a pivotal role in advancing modern science and technology.